Cas no 1214360-08-3 (3-(3-Fluorophenyl)picolinic acid)

• Product Name: 3-(3-Fluorophenyl)picolinic acid
• CAS No: 1214360-08-3
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD14700039
• CID: 4783035
• Update Time: 2025-10-31

3-(3-Fluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)picolinic acid
• 3-(3-fluorophenyl)pyridine-2-carboxylic acid

• MDL： MFCD14700039
• Inchi： 1S/C12H8FNO2/c13-9-4-1-3-8(7-9)10-5-2-6-14-11(10)12(15)16/h1-7H,(H,15,16)
• InChI Key： WOEUFTLRPOSDFN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 217.054
• Monoisotopic Mass: 217.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(3-Fluorophenyl)picolinic acid

Comprehensive Overview of 3-(3-Fluorophenyl)picolinic acid (CAS No. 1214360-08-3): Properties, Applications, and Research Insights

3-(3-Fluorophenyl)picolinic acid (CAS No. 1214360-08-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a picolinic acid moiety and a 3-fluorophenyl group makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating enzyme activity, particularly in targeting metabolic pathways, which aligns with the growing demand for precision medicine and sustainable crop protection solutions.

In the context of current scientific trends, researchers are increasingly exploring fluorinated compounds like 3-(3-Fluorophenyl)picolinic acid for their enhanced bioavailability and metabolic stability. This aligns with frequent search queries such as "fluorine in drug design" or "picolinic acid derivatives applications," reflecting broader interest in structure-activity relationships. The compound’s CAS No. 1214360-08-3 is often referenced in patent literature, underscoring its industrial relevance.

From a synthetic chemistry perspective, 3-(3-Fluorophenyl)picolinic acid serves as a key building block for heterocyclic frameworks, a topic frequently searched in academic databases. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or metal complexes. Such flexibility is crucial for developing novel materials or catalysts, addressing trending topics like "green chemistry" and "catalytic efficiency optimization."

Environmental and safety profiles of fluorinated aromatic compounds are another hot topic. While 3-(3-Fluorophenyl)picolinic acid is not classified as hazardous, its biodegradation pathways are under scrutiny due to the persistence of fluorine-containing molecules in ecosystems. This resonates with search trends around "sustainable chemical synthesis" and "eco-friendly fluorination methods," emphasizing the need for balanced innovation.

Analytical characterization of CAS No. 1214360-08-3 typically involves techniques like HPLC, NMR, and mass spectrometry, which are frequently searched alongside "compound purity verification." The compound’s crystalline nature and solubility profile (often queried as "picolinic acid solubility in organic solvents") make it suitable for formulation studies, particularly in drug delivery systems.

In conclusion, 3-(3-Fluorophenyl)picolinic acid exemplifies the intersection of medicinal chemistry and material science. Its CAS No. 1214360-08-3 serves as a gateway to cutting-edge research, addressing both academic curiosities and industrial needs. By leveraging its structural advantages, scientists continue to explore uncharted territories in small-molecule therapeutics and functional materials, ensuring its enduring relevance in a rapidly evolving scientific landscape.